Cas no 92112-91-9 (Almond, sweet, ext., Et ester)

• Product Name: Almond, sweet, ext., Et ester
• CAS No: 92112-91-9
• MF: C₇₈H₁₄₄O₈
• MW: 1209.97318649292
• CID: 813925
• PubChem ID: 133082065
• Update Time: 2024-03-01

Almond, sweet, ext., Et ester Chemical and Physical Properties

Names and Identifiers

• Almond, sweet, ext., Etester
• ACETYLATED HYDROGENATED CASTOR OIL
• Ethyl almondate
• Almond, sweet, ext., Et ester
• CID 133082065

• Inchi： 1S/C20H38O2.C20H36O2.C20H34O2.C18H36O2/c3*1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2;1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-4-2/h11-12H,3-10,13-19H2,1-2H3;8-9,11-12H,3-7,10,13-19H2,1-2H3;5-6,8-9,11-12H,3-4,7,10,13-19H2,1-2H3;3-17H2,1-2H3/b12-11-;9-8-,12-11-;6-5-,9-8-,12-11-;
• InChI Key： LXUGWSJQUQFDKS-FSDCHDOTSA-N
• SMILES： O(CC)C(CCCCCCCCCCCCCCC)=O.O(CC)C(CCCCCCC/C=C\CCCCCCCC)=O.O(CC)C(CCCCCCC/C=C\C/C=C\CCCCC)=O.O(CC)C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 1209.08612155g/mol
• Monoisotopic Mass: 1209.08612155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 86
• Rotatable Bond Count: 64
• Complexity: 1080
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives